Cas no 864685-41-6 (3-Pyridinecarboxylicacid, 5-(3-cyanophenyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 5-(3-cyanophenyl)-, ethyl ester
• CAS No: 864685-41-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 718660
• PubChem ID: 17750032
• Update Time: 2025-09-17

3-Pyridinecarboxylicacid, 5-(3-cyanophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-(3-cyanophenyl)-, ethyl ester
• 5-(3-cyanophenyl)-3-Pyridinecarboxylic acid ethyl ester
• 5-(3'-CYANOPHENYL)-PYRIDINE-3-CARBOXYLATE ETHYL ESTER?
• 5-(3'-CYANOPHENYL)-PYRIDINE-3-CARBOXYLATE, ETHYL ESTER
• ethyl 5-(3-cyanophenyl)pyridine-3-carboxylate
• 5-(3'-Cyanophenyl)pyridine-3-carboxylate ethyl ester
• AKOS015969158
• 5-(3'-Cyanophenyl)-pyridine-3-carboxylate ethyl ester
• 5-(3-CYANOPHENYL)-PYRIDINE-3-CARBOXYLATE,ETHYLESTER
• 5-(3'-Cyanophenyl)-pyridine-3-carboxylate,ethyl ester
• FT-0717073
• DTXSID70590185
• 864685-41-6
• Ethyl 5-(3-cyanophenyl)nicotinate
• DB-076651

• Inchi： 1S/C15H12N2O2/c1-2-19-15(18)14-7-13(9-17-10-14)12-5-3-4-11(6-12)8-16/h3-7,9-10H,2H2,1H3
• InChI Key： IPWZQLWEEDVYIT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CC(=C1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 62.98000
• LogP: 2.79698

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines